Cas no 708-76-9 (4,6-Dimethoxysalicylaldehyde)

• Product Name: 4,6-Dimethoxysalicylaldehyde
• CAS No: 708-76-9
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00003328
• CID: 39690
• PubChem ID: 69725
• Update Time: 2025-06-08

4,6-Dimethoxysalicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4,6-dimethoxybenzaldehyde
• 4,6-Dimethoxy-2-hydroxybenzaldehyde
• 4,6-Dimethoxysalicylaldehyde
• 2,4-Dimethoxy-6-hydroxybenzaldehyde
• Benzaldehyde, 2-hydroxy-4,6-dimethoxy-
• FQRQWPNYJOFDLO-UHFFFAOYSA-N
• 2-hydroxy-4,6-bis(methyloxy)benzaldehyde
• 4,6-Dimethoxysalicylaldehyde (4,6-Dimethoxy-2-hydroxybenzaldehyde)
• PubChem8258
• 2-formyl-3,5-dimethoxyphenol
• BDBM11
• A9318
• 4,6-Dimethoxysalicylaldehyde, 98%
• 708-76-9
• 8AQ22EXM7G
• UNII-8AQ22EXM7G
• AMY31146
• doi:10.14272/FQRQWPNYJOFDLO-UHFFFAOYSA-N.1
• EN300-193140
• US8614253, .3-66
• SALICYLALDEHYDE, 4,6-DIMETHOXY-
• MFCD00003328
• D4165
• BP-10727
• J-514163
• CHEMBL3660367
• NS00037122
• 4,6-dimethoxy-2-hydroxy-benzaldehyde
• AC-30645
• SY027374
• AKOS009156386
• FT-0632859
• 10.14272/FQRQWPNYJOFDLO-UHFFFAOYSA-N.1
• SCHEMBL829755
• CS-W005297
• BDBM111035
• Z1255464954
• DTXSID3022110
• AS-11337
• EINECS 211-904-1
• DB-055461
• DTXCID702110
• 211-904-1
• FD53574

• MDL： MFCD00003328
• Inchi： 1S/C9H10O4/c1-12-6-3-8(11)7(5-10)9(4-6)13-2/h3-5,11H,1-2H3
• InChI Key： FQRQWPNYJOFDLO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C=O)O)OC

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.5

Experimental Properties

• Color/Form: Yellow or beige crystalline powder
• Density: 1.2481 (rough estimate)
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 131°C/0.05mmHg(lit.)
• Flash Point: 338.8 °C at 760 mmHg
• Refractive Index: 1.4500 (estimate)
• PSA: 55.76000
• LogP: 1.22190
• Solubility: Not determined
• Sensitiveness: Sensitive to air

4,6-Dimethoxysalicylaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9-23
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4,6-Dimethoxysalicylaldehyde

Introduction to 4,6-Dimethoxysalicylaldehyde (CAS No. 708-76-9)

4,6-Dimethoxysalicylaldehyde, with the chemical formula C₈H₈O₄, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its CAS number 708-76-9, is a derivative of salicylaldehyde and features methoxy groups at the 4th and 6th positions of the benzene ring. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The significance of 4,6-Dimethoxysalicylaldehyde lies in its broad applicability across multiple domains of chemical research. In pharmaceutical development, this compound serves as a key precursor in the synthesis of heterocyclic compounds, which are widely used in drug design. Its aldehyde functionality allows for further derivatization, enabling the creation of complex molecular structures with potential therapeutic benefits.

Recent advancements in medicinal chemistry have highlighted the role of 4,6-Dimethoxysalicylaldehyde in the development of novel antimicrobial and anti-inflammatory agents. Studies have demonstrated its efficacy in inhibiting enzymes such as lipoxygenase and cyclooxygenase, which are crucial in inflammatory pathways. The methoxy groups enhance its solubility and bioavailability, making it an attractive candidate for drug formulation.

In synthetic organic chemistry, 4,6-Dimethoxysalicylaldehyde is utilized as a building block for more complex molecules. Its reactivity with various nucleophiles allows for the construction of diverse scaffolds, including flavonoids and coumarins. These scaffolds are integral to many natural products and have demonstrated a wide range of biological activities.

The agrochemical industry also benefits from the applications of 4,6-Dimethoxysalicylaldehyde. It is employed in the synthesis of herbicides and fungicides due to its ability to interact with biological targets in plants. Research has shown that derivatives of this compound can exhibit potent activity against resistant strains of pathogens, contributing to sustainable agricultural practices.

From a chemical biology perspective, 4,6-Dimethoxysalicylaldehyde has been investigated for its role in modulating cellular signaling pathways. Its structural similarity to naturally occurring phytochemicals suggests potential applications in enhancing plant growth and stress resistance. Additionally, it has been explored as a tool for studying enzyme mechanisms and developing inhibitors for therapeutic purposes.

The industrial production of 4,6-Dimethoxysalicylaldehyde (CAS No. 708-76-9) involves multi-step synthetic routes that optimize yield and purity. Modern methodologies focus on green chemistry principles, minimizing waste and energy consumption while maintaining high efficiency. Advances in catalytic processes have further improved the scalability of its synthesis, making it more accessible for research and commercial applications.

The future prospects of 4,6-Dimethoxysalicylaldehyde are promising, with ongoing research uncovering new derivatives and applications. Collaborative efforts between academia and industry are essential to fully harness its potential in drug discovery and material science. As our understanding of molecular interactions deepens, so too will the utility of this versatile compound.

In conclusion,4,6-Dimethoxysalicylaldehyde stands as a cornerstone in modern chemical research due to its multifaceted applications. From pharmaceuticals to agrochemicals and beyond,708-76-9 continues to inspire innovation across scientific disciplines. Its unique properties ensure that it remains a critical component in the ongoing quest to develop novel therapeutics and sustainable solutions.